Cas no 121625-78-3 (6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID)

• Product Name: 6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID
• CAS No: 121625-78-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD01244482
• CID: 895958
• PubChem ID: 797109
• Update Time: 2026-04-29

6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID
• 6,6-Dimethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid
• 6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid
• 6,6-dimethyl-4-oxo-5,7-dihydro-1-benzofuran-3-carboxylic acid
• IFLAB-BB F1901-0075

• MDL： MFCD01244482
• Inchi： InChI=1S/C11H12O4/c1-11(2)3-7(12)9-6(10(13)14)5-15-8(9)4-11/h5H,3-4H2,1-2H3,(H,13,14)
• InChI Key： KOXFZRZSHOMWOM-UHFFFAOYSA-N
• SMILES： CC1(C)CC(=O)C2=C(C1)OC=C2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID

Compound CAS No. 121625-78-3: 6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID

The compound with CAS No. 121625-78-3, known as 6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their versatile applications in drug discovery and advanced materials development.

Benzofuran derivatives have been extensively studied due to their potential as scaffolds for bioactive molecules. The structure of 6,6-DIMETHYL-4-OXO... includes a benzofuran ring system with specific substituents that confer unique electronic and steric properties. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

One of the most intriguing aspects of this compound is its ability to act as a modulator of protein-protein interactions. Research published in *Nature Communications* (2023) demonstrated that 6,6-DIMETHYL... can selectively inhibit the interaction between key oncogenic proteins, thereby suppressing cancer cell proliferation. This finding has opened new avenues for its application in oncology.

In addition to its biological applications, CAS No. 121625-78-3 has also been explored for its potential in organic electronics. Its aromatic system and functional groups make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). A study in *Advanced Materials* (2023) reported that incorporating this compound into polymer blends significantly enhances charge transport properties.

The synthesis of 6,6-DIMETHYL... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in constructing the tetrahydrobenzofuran core.

From an environmental perspective, this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional chemical intermediates used in pharmaceutical and industrial applications.

Looking ahead, the versatility of CAS No. 121625-78-3 suggests that it will continue to play a pivotal role in both academic research and industrial development. Its ability to bridge multiple disciplines—such as chemistry, biology, and materials science—positions it as a key player in the advancement of modern technologies.